2-[(2-Benzotriazol-1-yl-acetyl)-(2,4,6-trimethyl-phenyl)-amino]-N-tert-butyl-2-thiophen-3-yl-acetamide

• Molecular Formula: C27H31N5O2S
• Molecular Weight: 489.6 g/mol
• IUPAC Name: 2-(N-[2-(benzotriazol-1-yl)acetyl]-2,4,6-trimethylanilino)-N-tert-butyl-2-thiophen-3-ylacetamide
• InChI: InChI=1S/C27H31N5O2S/c1-17-13-18(2)24(19(3)14-17)32(23(33)15-31-22-10-8-7-9-21(22)29-30-31)25(20-11-12-35-16-20)26(34)28-27(4,5)6/h7-14,16,25H,15H2,1-6H3,(H,28,34)
• InChI Key: BBPBEYQEPZSXDB-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)N(C(C2=CSC=C2)C(=O)NC(C)(C)C)C(=O)CN3C4=CC=CC=C4N=N3)C

Description

2-(N-[2-(Benzotriazol-1-yl)acetyl]-2,4,6-trimethylanilino)-N-tert-butyl-2-thiophen-3-ylacetamide is an organooxygen compound and an organonitrogen compound. It has a role as an anticoronaviral agent. It derives from an alpha-amino acid.

Scientific Research Applications

Synthesis and Antitumor Activity

• A study focused on the synthesis of derivatives bearing different heterocyclic ring systems, including the mentioned compound, found significant antitumor activity against some cancer cell lines (Yurttaş et al., 2015).

Antimicrobial and Antibacterial Agents

• Research on the synthesis of acetamide derivatives revealed significant antibacterial activity, showcasing the compound's potential in antimicrobial applications (Ramalingam et al., 2019).

Optoelectronic Properties

• A study on thiazole-based polythiophenes, involving similar structures, highlighted their potential in optoelectronic applications, particularly in conducting polymers (Camurlu & Guven, 2015).

Fluorescent Dyes and Light Conversion

• Research into 2-phenylbenzotriazole derivatives, closely related to the compound , demonstrated their use in fluorescent dyes with potential applications in light conversion films (Toshiyuki et al., 2020).

Enzyme Inhibitors and Drug Design

• The compound's structure is relevant in the synthesis of enzyme inhibitors, which has implications in drug design and pharmacology (Abbasi et al., 2019).

Larvicidal and Antimicrobial Activities

• Studies have also explored its use in the development of novel derivatives with larvicidal and antimicrobial activities, emphasizing its potential in pest control and antimicrobial applications (Kumara et al., 2015).